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Compound of Interest

Compound Name: Dlin-MeOH

Cat. No.: B10856944

For Researchers, Scientists, and Drug Development Professionals: A detailed guide to the safe
handling, personal protective equipment (PPE), and disposal of Dlin-MeOH.

Dlin-MeOH, identified as (6Z,92,28Z,31Z)-heptatriacontatetraen-19-ol (CAS No. 1169768-28-
8), is a lipid intermediate utilized in the synthesis of ionizable cationic lipids for drug delivery
systems.[1] While long-chain alcohols generally exhibit low toxicity, specific safety data for
Dlin-MeOH indicates that it requires careful handling due to potential health hazards.
Adherence to stringent safety protocols is essential to minimize risk and ensure a safe
laboratory environment.

Immediate Safety Concerns and Hazard
Identification

Based on available safety data, Dlin-MeOH is classified with the following hazards:
e H302: Harmful if swallowed

e H315: Causes skin irritation

e H319: Causes serious eye irritation

Due to these classifications, appropriate personal protective equipment and safe handling
practices are mandatory.
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to mitigate the risks of skin and eye irritation. The
following table summarizes the recommended PPE for handling Dlin-MeOH.

Personal Protective Specifications and
Body Part . .
Equipment Recommendations

Safety goggles should be worn

] at all times. An 8-inch minimum
Chemical safety goggles and a ) )
Eyes/Face ) face shield must be worn in
face shield N
addition to goggles when there

is a risk of splashing.

Nitrile or butyl rubber gloves
are recommended. Always
inspect gloves for any signs of
Hands Chemical-resistant gloves degradation or perforation
before use. For prolonged or
immersive contact, consider

double-gloving.

A flame-retardant lab coat or a
] ) chemical-resistant apron
Body Protective clothing
should be worn over personal

clothing.

Use a NIOSH-approved

respirator if working in a poorly
Respiratory Respirator (if applicable) ventilated area or when the

potential for aerosolization

exists.

Quantitative Safety Data

Currently, specific occupational exposure limits (OELS) for Dlin-MeOH have not been
established. In the absence of defined limits, it is critical to handle Dlin-MeOH with care in a
well-ventilated area, such as a chemical fume hood, to minimize any potential for inhalation
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exposure. General principles of laboratory safety dictate that exposure to any chemical should
be kept as low as reasonably achievable.

Experimental Protocols: Safe Handling and
Operational Plan

A systematic approach to handling Dlin-MeOH is essential for maintaining a safe laboratory
environment.

Preparation and Handling

o Work Area Preparation: Ensure the work area, preferably a certified chemical fume hood, is
clean and uncluttered. Remove all non-essential items.

e Personal Protective Equipment: Before handling Dlin-MeOH, don the appropriate PPE as
outlined in the table above.

e Dispensing: When transferring or dispensing the liquid, do so slowly and carefully to avoid
splashing. Use appropriate tools such as glass or stainless steel instruments. Avoid using
plastic pipet tips with organic solutions of lipids.

e Avoid Inhalation: Handle DIlin-MeOH in a well-ventilated area to avoid breathing in any
potential vapors or mists.

e Prevent Contact: Avoid all direct contact with skin and eyes. In the event of accidental
contact, immediately flush the affected area with copious amounts of water for at least 15
minutes and seek medical attention. Remove any contaminated clothing while flushing.

Storage

o Unsaturated lipids like Dlin-MeOH are susceptible to oxidation and hydrolysis.
 If supplied as a powder, it is recommended to dissolve it in a suitable organic solvent.

» Store solutions in tightly sealed glass containers with Teflon-lined caps at -20°C + 4°C, under
an inert gas like argon or nitrogen.
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» Avoid storing organic solutions of lipids in plastic containers, as this can lead to leaching of
impurities.

Disposal Plan

Proper disposal of Dlin-MeOH and any contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

¢ Waste Identification: Dlin-MeOH waste should be classified as hazardous chemical waste.

e Segregation: Do not mix Dlin-MeOH waste with other waste streams. Keep it segregated in
a dedicated, clearly labeled hazardous waste container.

o Containerization: Use a chemically compatible and leak-proof container for waste collection.
The container should be kept closed when not in use.

o Labeling: Clearly label the waste container with "Hazardous Waste" and list the contents,
including "Dlin-MeOH".

o Contaminated Materials: Any materials that come into contact with Dlin-MeOH, such as
gloves, pipette tips, and lab paper, should be considered contaminated and disposed of as
hazardous waste.

» Final Disposal: Arrange for the collection and disposal of the hazardous waste through your
institution's Environmental Health and Safety (EHS) department or a licensed chemical
waste disposal contractor.

Visualization of PPE Selection Workflow

The following diagram illustrates the logical workflow for selecting and using the appropriate
PPE when handling Dlin-MeOH.
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PPE Selection and Use Workflow for Diin-MeOH

Preparation Phase Action Phase

PPPPPPPPP

PPE Selection

Click to download full resolution via product page

Caption: Logical workflow for the selection and use of Personal Protective Equipment (PPE)
when handling Dlin-MeOH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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